Cas no 1058237-90-3 (N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyacetamide)

• Product Name: N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyacetamide
• CAS No: 1058237-90-3
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 5868923
• PubChem ID: 25851758
• Update Time: 2025-06-27

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-2-phenoxyacetamide
• N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyacetamide
• F5098-0848
• 1058237-90-3
• VU0635638-1
• N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-phenoxyacetamide
• AKOS016468786

• Inchi： 1S/C20H20N2O3/c23-19(13-25-17-4-2-1-3-5-17)21-16-9-8-14-10-11-22(18(14)12-16)20(24)15-6-7-15/h1-5,8-9,12,15H,6-7,10-11,13H2,(H,21,23)
• InChI Key： MSXMVRXZHOTSBY-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C1CC1)=O)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyacetamide

Comprehensive Overview of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyacetamide (CAS 1058237-90-3): Structure, Applications, and Research Insights

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyacetamide (CAS 1058237-90-3) is a synthetic organic compound with a unique molecular architecture combining cyclopropanecarbonyl, dihydroindole, and phenoxyacetamide moieties. Its structural complexity has attracted significant attention in pharmaceutical and agrochemical research, particularly for its potential as a bioactive scaffold. The compound's indole core and phenoxy linkage contribute to its versatility in modulating biological targets, making it a subject of interest in drug discovery pipelines.

Recent studies highlight the growing demand for heterocyclic compounds like CAS 1058237-90-3, driven by their applications in developing kinase inhibitors and GPCR modulators. Researchers are actively investigating its structure-activity relationship (SAR) to optimize selectivity and potency. The cyclopropane ring in its structure enhances metabolic stability—a key consideration in modern medicinal chemistry—while the acetamide group offers hydrogen-bonding capabilities critical for target engagement. These features align with current trends in fragment-based drug design and covalent inhibitor development, topics frequently searched in scientific databases.

The synthesis of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyacetamide typically involves multi-step organic reactions, including amidation and cyclization protocols. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), a common requirement for preclinical studies. Industry professionals often search for "CAS 1058237-90-3 solubility" and "stability under physiological conditions," reflecting practical concerns in formulation development. Preliminary data suggests favorable lipophilicity (LogP ~2.8) and plasma protein binding characteristics, though comprehensive ADME studies remain ongoing.

Beyond pharmaceuticals, this compound's agrochemical potential is being explored, particularly in plant protection product development. Its indole derivative structure shares similarities with known auxin mimics, sparking interest in herbicide research. Environmental fate studies—another trending topic in green chemistry—are examining its biodegradation pathways to address ecological safety concerns. The scientific community continues to investigate its molecular interactions using X-ray crystallography and computational modeling techniques, frequently discussed in recent journal publications.

Quality control protocols for CAS 1058237-90-3 emphasize HPLC purity analysis and residual solvent monitoring, addressing regulatory requirements for research-grade chemicals. Suppliers often receive queries about "bulk synthesis scalability" and "custom modifications," indicating industrial interest. As a building block for more complex molecules, its derivatization potential makes it valuable for combinatorial chemistry libraries. The compound's intellectual property landscape shows multiple patent applications, reflecting commercial viability in specialized markets.

Emerging research directions include exploring its fluorescence properties for diagnostic applications and evaluating synergistic effects with existing therapeutic agents. With increasing focus on targeted drug delivery systems, the compound's nanoparticle conjugation capabilities are under investigation—a hot topic in nanomedicine forums. Academic laboratories frequently search for "CAS 1058237-90-3 spectral data" and "biological screening results," underscoring its relevance across multiple disciplines. Continued innovation in catalytic synthesis methods may further enhance its accessibility for research purposes.